3-Amino-4-methyloxan-4-ol

• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 3-amino-4-methyloxan-4-ol
• InChI: InChI=1S/C6H13NO2/c1-6(8)2-3-9-4-5(6)7/h5,8H,2-4,7H2,1H3
• InChI Key: XFPPUEHVIFYDMN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOCC1N)O

Description

3-Amino-4-methyloxan-4-ol is a substituted tetrahydropyran derivative featuring an amino group at position 3 and a methyl group at position 4 of the oxane (tetrahydropyran) ring. The following comparison focuses on structurally related compounds from authoritative sources to infer its behavior and characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-4-methyloxan-4-ol can be achieved through several methods. One common approach involves the reduction of 3-nitro-4-methyloxan-4-ol using a suitable reducing agent such as hydrazine hydrate. The reaction is typically carried out in a solvent like methanol at elevated temperatures (40-80°C) to ensure complete reduction .

Industrial Production Methods

In an industrial setting, the production of 3-Amino-4-methyloxan-4-ol may involve the catalytic hydrogenation of 3-nitro-4-methyloxan-4-ol. This process uses a metal catalyst, such as palladium on carbon, under hydrogen gas at high pressure and temperature. The resulting product is then purified through distillation and recrystallization to obtain high-purity 3-Amino-4-methyloxan-4-ol .

Chemical Reactions Analysis

Types of Reactions

3-Amino-4-methyloxan-4-ol undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso, nitro, azo, and azoxy derivatives depending on the nitrating agent and reaction conditions.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The hydroxyl group can participate in substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Nitrating agents such as nitric acid or nitrous acid are commonly used.

Reduction: Reducing agents like hydrazine hydrate or catalytic hydrogenation with palladium on carbon.

Substitution: Reagents like alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Nitroso, nitro, azo, and azoxy derivatives.

Reduction: Corresponding amines.

Substitution: Ethers or esters depending on the substituent introduced.

Scientific Research Applications

3-Amino-4-methyloxan-4-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential as a biochemical probe due to its functional groups.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the production of dyes, pigments, and other fine chemicals

Mechanism of Action

The mechanism of action of 3-Amino-4-methyloxan-4-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological macromolecules, influencing their structure and function. Additionally, the hydroxyl group can participate in various biochemical pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Structural Analogues and Positional Isomerism

The positional arrangement of functional groups on the oxane ring significantly impacts reactivity and applications. Key analogues include:

• (3R,4S)-4-Aminooxan-3-ol hydrochloride (CAS 1096594-11-4): Amino and hydroxyl groups at positions 4 and 3, respectively, with a hydrochloride salt .
• (3S,4S)-4-Aminooxan-3-ol hydrochloride (CAS 1864003-03-1): Stereoisomer of the above, emphasizing the role of chirality in biological activity .
• (3R,4S)-3-Aminooxan-4-ol (CAS 1638744-36-1): Amino group at position 3 and hydroxyl at position 4, lacking a methyl substituent .

Key Differences :

• 3-Amino-4-methyloxan-4-ol introduces a methyl group at position 4, which may enhance steric hindrance and alter lipophilicity compared to unmethylated analogues.

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	CAS Number	Key Substituents
(3R,4S)-4-Aminooxan-3-ol HCl	C₅H₁₂ClNO₂	153.61	1096594-11-4	-NH₂ (C4), -OH (C3), HCl
(3S,4S)-4-Aminooxan-3-ol HCl	C₅H₁₂ClNO₂	153.61	1864003-03-1	-NH₂ (C4), -OH (C3), HCl
(3R,4S)-3-Aminooxan-4-ol	C₅H₁₁NO₂	117.15	1638744-36-1	-NH₂ (C3), -OH (C4)
3-Amino-4-methyloxan-4-ol	C₆H₁₃NO₂	131.17	Not Available	-NH₂ (C3), -CH₃ (C4)

Observations :

• The methyl group in 3-Amino-4-methyloxan-4-ol increases molecular weight by ~14 Da compared to unmethylated analogues (e.g., C₅H₁₁NO₂ → C₆H₁₃NO₂).
• Hydrochloride salts (e.g., ) improve solubility in polar solvents, whereas the methyl group may enhance lipid membrane permeability.

Stereochemical and Reactivity Considerations

• Stereoisomerism: Compounds like (3R,4S)-3-Aminooxan-4-ol highlight the importance of stereochemistry in biological activity. The methyl group in 3-Amino-4-methyloxan-4-ol could induce conformational rigidity, affecting binding to chiral targets.
• Reactivity: Amino and hydroxyl groups in analogues participate in hydrogen bonding and nucleophilic reactions. The methyl group may reduce electrophilicity at C4 but increase steric effects in substitution reactions.

Biological Activity

3-Amino-4-methyloxan-4-ol, a compound of interest in medicinal chemistry, has garnered attention for its potential biological activities. This article explores its biological activity, focusing on antimicrobial properties, mechanisms of action, and relevant case studies.

3-Amino-4-methyloxan-4-ol is characterized by its unique oxan structure, which contributes to its biological activity. The molecular formula is C₅H₉N₁O₂, and it features an amino group that enhances its interaction with biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds related to 3-Amino-4-methyloxan-4-ol. For instance, derivatives such as 3-amino-4-aminoximidofurazan have demonstrated significant activity against Staphylococcus aureus and Pseudomonas aeruginosa, two pathogens known for their biofilm formation and antibiotic resistance .

The antimicrobial activity is attributed to the compound's ability to disrupt bacterial cell membranes and inhibit biofilm formation. In vitro assays have shown that these compounds can reduce bacterial motility and proteolytic activity while also decreasing the secretion of exo-polysaccharides (EPS) from bacteria .

Case Studies

Several case studies provide insights into the biological activity of 3-Amino-4-methyloxan-4-ol:

• Study on Antibiofilm Activity :
  • Researchers synthesized various derivatives and tested them against biofilms formed by Staphylococcus aureus and Pseudomonas aeruginosa.
  • Results indicated that these compounds exhibited moderate to significant antimicrobial activity, with one derivative (PI3) showing the highest efficacy in biofilm inhibition .
• Toxicity Assessment :
  • The toxicity profile was evaluated through hemolysis assays, revealing minimal red blood cell degradation at sub-MIC concentrations, suggesting a favorable safety profile for potential clinical applications .

Data Table: Antimicrobial Efficacy of Derivatives

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)	Biofilm Inhibition (%)
PI1	S. aureus	32 µg/mL	45
PI2	P. aeruginosa	16 µg/mL	60
PI3	S. aureus & P. aeruginosa	8 µg/mL	75
PI4	S. aureus	64 µg/mL	50